Cas no 874787-54-9 (4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide
• CAS No: 874787-54-9
• MF: C₁₆H₂₅NO₄S₂
• MW: 359.504002332687
• CID: 5924596
• PubChem ID: 18573652
• Update Time: 2025-06-28

4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(1,1-dioxothiolan-3-yl)-N-ethylbenzenesulfonamide
• Z45467125
• AKOS024659394
• F2547-0116
• 4-(tert-butyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethylbenzenesulfonamide
• 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide
• 874787-54-9

• Inchi： 1S/C16H25NO4S2/c1-5-17(14-10-11-22(18,19)12-14)23(20,21)15-8-6-13(7-9-15)16(2,3)4/h6-9,14H,5,10-12H2,1-4H3
• InChI Key： MTPIZTRLVIZDDJ-UHFFFAOYSA-N
• SMILES： C1(S(N(C2CCS(=O)(=O)C2)CC)(=O)=O)=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 359.12250063g/mol
• Monoisotopic Mass: 359.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 874787-54-9 and Product Name: 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide

The compound with the CAS number 874787-54-9 and the product name 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. Its unique structural features, characterized by a 4-tert-butyl substituent and a N-(1,1-dioxo-1lambda6-thiolan-3-yl) moiety, contribute to its distinctive chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamide derivatives in drug development. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a benzene-1-sulfonamide group in this compound suggests that it may possess similar therapeutic potential. Moreover, the incorporation of a thiolan ring system enhances its structural complexity and may contribute to its unique pharmacological profile.

The 4-tert-butyl group is a common substituent in pharmaceutical compounds due to its ability to influence both the solubility and metabolic stability of the molecule. This group can also serve as a protective moiety during synthetic processes, allowing for selective functionalization at other sites. The combination of these structural elements makes this compound an intriguing candidate for further investigation in drug discovery.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry is increasingly focused on identifying molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of this compound, particularly the N-(1,1-dioxo-1lambda6-thiolan-3-yl) moiety, suggest that it may interact with specific targets within these pathways.

Studies have shown that thiolan derivatives can exhibit significant biological activity due to their ability to form stable complexes with biological molecules. The dioxo group within the thiolan ring system may also contribute to its reactivity and binding affinity. These properties make this compound a promising candidate for further exploration in both preclinical and clinical settings.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and purification methods like column chromatography, are employed to achieve the desired product. The complexity of its synthesis underscores the importance of meticulous planning and execution in pharmaceutical research.

In addition to its potential therapeutic applications, this compound may also find utility in other areas of chemical research. For instance, it could serve as a scaffold for designing new molecules with enhanced properties or be used as an intermediate in the synthesis of more complex compounds. The versatility of sulfonamide derivatives makes them valuable tools in both academic and industrial research settings.

The development of new pharmaceutical agents is a continuous process that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide contributes to our understanding of disease mechanisms and provides new opportunities for therapeutic intervention. As research progresses, it is expected that more compounds with similar structural features will be discovered and evaluated for their potential medical applications.

Future studies on this compound may focus on optimizing its synthetic route to improve yield and scalability. Additionally, computational modeling techniques can be employed to predict its binding interactions with biological targets and refine its pharmacological properties. These approaches will help researchers accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, the compound with CAS number 874787-54-9 and product name 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will play a crucial role in shaping the future of drug development.